Cas no 2101945-93-9 (Enpatoran hydrochloride)

Enpatorin hydrochloride is a small molecule compound under investigation for its potential therapeutic applications, particularly in immunology and oncology. As a selective modulator, it targets specific signaling pathways involved in immune regulation, offering a promising approach for managing autoimmune and inflammatory conditions. Its hydrochloride salt form enhances solubility and bioavailability, facilitating formulation development. Preclinical studies suggest favorable pharmacokinetic properties, including stability and tissue penetration. The compound's mechanism of action is designed to minimize off-target effects, improving safety profiles. Enpatorin hydrochloride represents a structurally optimized candidate, with ongoing research aimed at validating its efficacy and tolerability in clinical settings.
Enpatoran hydrochloride structure
Enpatoran hydrochloride structure
Product Name:Enpatoran hydrochloride
CAS No:2101945-93-9
MF:C16H16ClF3N4
MW:356.77
CID:5013682
PubChem ID:129241087
Update Time:2025-11-01

Enpatoran hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Enpatoran hydrochloride
    • Enpatoran (hydrochloride)
    • SCHEMBL18980500
    • M5049 (hydrochloride)
    • G17850
    • 2101945-93-9
    • 5-[(3R,5S)-3-amino-5-(trifluoromethyl)piperidin-1-yl]quinoline-8-carbonitrile;hydrochloride
    • OHYZGHQWGHDMRP-ZVWHLABXSA-N
    • M5049 hydrochloride
    • HY-134581A
    • CS-0173455
    • AKOS040755734
    • MS-25593
    • Inchi: InChI=1S/C16H15F3N4.ClH/c17-16(18,19)11-6-12(21)9-23(8-11)14-4-3-10(7-20)15-13(14)2-1-5-22-15;/h1-5,11-12H,6,8-9,21H2;1H/t11-,12+;/m0./s1
    • InChI Key: OHYZGHQWGHDMRP-ZVWHLABXSA-N
    • SMILES: C1C(CN(CC1N)C2=C3C=CC=NC3=C(C=C2)C#N)C(F)(F)F.Cl

Computed Properties

  • Exact Mass: 356.1015587g/mol
  • Monoisotopic Mass: 356.1015587g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 472
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.9Ų

Enpatoran hydrochloride Pricemore >>

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Additional information on Enpatoran hydrochloride

Enpatoran Hydrochloride: A Promising Therapy for Chronic Heart Failure

Enpatoran hydrochloride (CAS No. 2101945-93-9) is a novel therapeutic agent that has garnered significant attention in the field of cardiovascular medicine. This compound, developed by Takeda Pharmaceutical Company, represents a breakthrough in the treatment of chronic heart failure (CHF). Its unique mechanism of action and promising clinical trial results have positioned it as a potential game-changer in managing this debilitating condition.

The chemical structure of Enpatoran hydrochloride is designed to target specific pathways involved in cardiac remodeling and fibrosis. By inhibiting the activation of certain proteases, this compound aims to reduce myocardial stiffness and improve cardiac function. Recent studies have demonstrated its ability to attenuate fibrotic processes in preclinical models, suggesting its potential to slow disease progression in patients with CHF.

One of the most compelling aspects of Enpatoran hydrochloride is its selectivity for certain proteolytic enzymes. This specificity minimizes off-target effects, which is a common challenge in drug development. Preclinical data indicate that it effectively reduces collagen deposition in the myocardium without causing systemic side effects, making it a safer option compared to existing therapies.

Phase II clinical trials have shown encouraging results, with patients experiencing significant improvements in left ventricular ejection fraction (LVEF) and reduced hospitalization rates for heart failure exacerbations. These findings underscore the potential of Enpatoran hydrochloride to address unmet needs in CHF management. Moreover, its once-daily oral administration regimen enhances patient compliance, which is crucial for long-term therapy.

Recent advancements in molecular biology have provided deeper insights into the pathophysiology of CHF, particularly the role of extracellular matrix remodeling. Enpatoran hydrochloride's ability to modulate these processes aligns with current research trends focusing on precision medicine. By targeting specific molecular pathways, this drug offers a more personalized approach to treating CHF, potentially improving outcomes for a broader patient population.

The development of Enpatoran hydrochloride also highlights the importance of translational research in bridging the gap between basic science and clinical practice. Its journey from preclinical studies to human trials exemplifies the rigorous process required to bring innovative therapies to market. As ongoing Phase III trials continue to evaluate its efficacy and safety, the medical community eagerly awaits further data to confirm its role as a first-line treatment for CHF.

In conclusion, Enpatoran hydrochloride represents a significant advancement in the treatment of chronic heart failure. Its novel mechanism of action, favorable safety profile, and promising clinical results position it as a leading candidate for addressing this critical unmet medical need. As research progresses, this compound has the potential to transform the landscape of cardiovascular therapy and improve the lives of millions affected by CHF worldwide.

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